Cas no 2138035-99-9 (4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride)

• Product Name: 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride
• CAS No: 2138035-99-9
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• CID: 6357979
• PubChem ID: 165897461
• Update Time: 2025-08-05

4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138035-99-9
• EN300-1155181
• 4-[2-(propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride
• 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride

• Inchi： 1S/C10H19ClN2O2/c1-9(2)15-8-7-12-3-5-13(6-4-12)10(11)14/h9H,3-8H2,1-2H3
• InChI Key： YECODZWSYNRUDZ-UHFFFAOYSA-N
• SMILES： ClC(N1CCN(CCOC(C)C)CC1)=O

Computed Properties

• Exact Mass: 234.1135055g/mol
• Monoisotopic Mass: 234.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.8Ų

Additional information on 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride

Professional Introduction to Compound with CAS No. 2138035-99-9 and Product Name: 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride

The compound with the CAS number 2138035-99-9 and the product name 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride incorporates a piperazine moiety linked to an ethyl chain that is further substituted with a propan-2-yloxy group, creating a versatile scaffold for chemical modifications and biological interactions.

In recent years, the exploration of piperazine derivatives has been extensively studied due to their broad spectrum of biological activities. Piperazine-based compounds are known for their role as pharmacophores in various therapeutic agents, including antihistamines, antipsychotics, and antimicrobial agents. The introduction of the carbonyl chloride functionality at the 1-position of the piperazine ring in 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This reactivity is particularly useful in the formation of amide bonds, which are fundamental in constructing peptide mimetics and other bioactive molecules.

The significance of this compound is further underscored by its potential applications in the synthesis of novel therapeutic agents. Current research in medicinal chemistry increasingly relies on innovative intermediates that can streamline synthetic pathways while maintaining high yields and purity. The structural features of 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride make it an ideal candidate for such applications. For instance, its ability to undergo nucleophilic substitution reactions allows for the facile introduction of various functional groups, enabling the creation of diverse derivatives with tailored biological properties.

Recent studies have highlighted the importance of piperazine derivatives in addressing unmet medical needs. For example, modifications of the piperazine core have led to the development of new antiviral and anticancer agents. The compound 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride, with its unique structural configuration, may serve as a key intermediate in the synthesis of such agents. Its ability to form stable complexes with biological targets suggests that it could be used to develop drugs that interact with specific receptors or enzymes, thereby modulating disease-related pathways.

The synthetic utility of 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride is also noteworthy. The presence of the carbonyl chloride group at the 1-position of the piperazine ring provides a reactive site for further functionalization. This reactivity can be exploited to introduce various nucleophiles, including amines, alcohols, and thiols, thereby expanding the scope of possible derivatives. Such flexibility is crucial in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize biological activity.

Moreover, the compound’s structural features make it amenable to various spectroscopic and analytical techniques, facilitating its characterization and study. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography can be employed to elucidate its structure and understand its interactions with other molecules. These studies are essential for gaining insights into its potential biological activity and for guiding further modifications.

In conclusion, 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride represents a promising compound in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. The ongoing research in this area continues to uncover new possibilities for utilizing such compounds in addressing various medical conditions. As our understanding of drug design evolves, intermediates like 4-[2-(Propan-2-yloxy)ethyl]piperazine-1-carbonyl chloride will likely play an increasingly important role in developing next-generation pharmaceuticals.